3-(2-Chloro-4-methylphenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 3-(2-chloro-4-methylphenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C14H10ClFO2/c1-8-2-4-10(12(15)6-8)11-7-9(14(17)18)3-5-13(11)16/h2-7H,1H3,(H,17,18)
• InChI Key: DMHUVUFCIJHWHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C(C=CC(=C2)C(=O)O)F)Cl
• Molecular Formula: C14H10ClFO2
• DSSTOX Substance ID: DTXSID30690236
• Molecular Weight: 264.68 g/mol
• CAS RN: 1261978-73-7

Description

3-(2-Chloro-4-methylphenyl)-4-fluorobenzoic acid (abbreviated as CMPFBA) is a synthetic organic compound with a molecular structure of C10H7ClFNO2. It is a white crystalline solid with a melting point of around 160-162°C. CMPFBA has been widely used as a reagent in organic synthesis and has been studied in the context of numerous scientific research applications.

Mechanism of Action

The mechanism of action of 3-(2-Chloro-4-methylphenyl)-4-fluorobenzoic acid, 95% is not yet fully understood. However, it is believed that the molecule acts as a proton acceptor, allowing for the formation of a new covalent bond between two molecules. This covalent bond is then stabilized by the formation of hydrogen bonds between the two molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2-Chloro-4-methylphenyl)-4-fluorobenzoic acid, 95% are not yet fully understood. However, some studies have suggested that 3-(2-Chloro-4-methylphenyl)-4-fluorobenzoic acid, 95% may have anti-inflammatory, antifungal, and anti-cancer activities. Additionally, 3-(2-Chloro-4-methylphenyl)-4-fluorobenzoic acid, 95% has been shown to inhibit the growth of certain types of bacteria.

Advantages and Limitations for Lab Experiments

3-(2-Chloro-4-methylphenyl)-4-fluorobenzoic acid, 95% has several advantages for use in lab experiments. It is relatively inexpensive and easy to obtain, and its melting point is low enough to allow for easy handling. Furthermore, its low toxicity makes it safe to use in laboratory settings. However, 3-(2-Chloro-4-methylphenyl)-4-fluorobenzoic acid, 95% has some limitations as well. Its low solubility in water makes it difficult to use in aqueous solutions, and it is also not very stable when exposed to light or air.

Future Directions

There are many potential future directions for research involving 3-(2-Chloro-4-methylphenyl)-4-fluorobenzoic acid, 95%. Further research is needed to better understand its mechanism of action and to develop new uses for it in scientific research. Additionally, further research is needed to explore its potential therapeutic applications and to develop new syntheses methods for the compound. Finally, research is needed to further investigate its biochemical and physiological effects and to develop methods to improve its solubility in water.

Synthesis Methods

3-(2-Chloro-4-methylphenyl)-4-fluorobenzoic acid, 95% is typically synthesized through a reaction between 4-fluorobenzaldehyde and 2-chloro-4-methylphenylhydrazine hydrochloride. The reaction is carried out in an aqueous solution at a temperature of around 80°C. The reaction produces a white precipitate, which is then filtered, washed, and dried to obtain the desired product.

Scientific Research Applications

3-(2-Chloro-4-methylphenyl)-4-fluorobenzoic acid, 95% has been used in many scientific research applications, such as in the synthesis of novel drugs and other compounds. It has also been used as a reagent in the synthesis of various heterocyclic compounds. Furthermore, it has been used in the synthesis of novel materials for use in catalysis and drug delivery systems.